Cas no 28543-37-5 (b-D-Glucopyranuronic acid,1-(2-aminobenzoate))

• Product Name: b-D-Glucopyranuronic acid,1-(2-aminobenzoate)
• CAS No: 28543-37-5
• MF: C₁₃H₁₅NO₈
• MW: 313.260104417801
• CID: 258216
• PubChem ID: 193637
• Update Time: 2025-04-19

b-D-Glucopyranuronic acid,1-(2-aminobenzoate) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranuronic acid,1-(2-aminobenzoate)
• MQ8KM337TW
• UNII-MQ8KM337TW
• DTXSID90951234
• Anthraniloyl glucuronide
• 28543-37-5
• (2S,3S,4S,5R,6S)-6-(2-aminobenzoyl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• 1-O-(2-Aminobenzoyl)hexopyranuronic acid
• beta-D-Glucopyranuronic acid, N-(diaminophosphinyl)-, (9(2R,5S,6R))-
• ANTHRANILIC ACID GLUCURONIDE

• Inchi： 1S/C13H15NO8/c14-6-4-2-1-3-5(6)12(20)22-13-9(17)7(15)8(16)10(21-13)11(18)19/h1-4,7-10,13,15-17H,14H2,(H,18,19)/t7-,8-,9+,10-,13-/m0/s1
• InChI Key： CDQXGNARPNZQNG-UNLLLRGISA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 313.08
• Monoisotopic Mass: 313.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 616.5°Cat760mmHg
• Flash Point: 326.7°C
• Refractive Index: 1.669